(2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid

• IUPAC Name: (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C11H14N2O4/c1-7-6-8(2-4-12-7)10(15)13-5-3-9(14)11(16)17/h2,4,6,9,14H,3,5H2,1H3,(H,13,15)(H,16,17)/t9-/m0/s1
• InChI Key: GCWGCSKYVVCOHC-VIFPVBQESA-N
• Canonical SMILES: CC1=NC=CC(=C1)C(=O)NCCC(C(=O)O)O
• Isomeric SMILES: CC1=NC=CC(=C1)C(=O)NCC[C@@H](C(=O)O)O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

(2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid, also known as MPBA, is a compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. MPBA is a derivative of pyridoxal-5'-phosphate, a coenzyme involved in various metabolic pathways.

Scientific Research Applications

(2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has been studied extensively for its potential applications in drug discovery and development. It has been shown to inhibit the activity of various enzymes, including alanine aminotransferase, aspartate aminotransferase, and glyceraldehyde-3-phosphate dehydrogenase. (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid is not fully understood. However, it is believed to inhibit enzyme activity by binding to the active site of the enzyme. (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid may also act as a prodrug, meaning that it is converted to an active form in the body.
Biochemical and Physiological Effects
(2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has been shown to have various biochemical and physiological effects. It can inhibit the activity of enzymes involved in various metabolic pathways, leading to changes in cellular metabolism. (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent enzyme inhibitory activity. However, (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has some limitations for lab experiments. It is not very soluble in water, which can make it challenging to work with. Additionally, (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid. One area of interest is the development of (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid-based drugs for the treatment of inflammatory diseases. (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid may also have potential applications in cancer treatment, as it has been shown to inhibit the activity of enzymes involved in cancer metabolism. Additionally, further studies are needed to understand the mechanism of action of (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid and its effects in vivo.
Conclusion
In conclusion, (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid, or (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid, is a compound with potential applications in drug discovery and development. Its synthesis method is straightforward, and it has been shown to have potent enzyme inhibitory activity and anti-inflammatory properties. While (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid has some limitations for lab experiments, there are several future directions for research on this compound.

Synthesis Methods

The synthesis of (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid involves the reaction of pyridoxal-5'-phosphate with 2-methylpyridine-4-carboxylic acid and hydroxylamine. The resulting product is then purified through column chromatography to obtain pure (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid. The synthesis method is a straightforward process, and the yield of (2S)-2-hydroxy-4-[(2-methylpyridine-4-carbonyl)amino]butanoic acid is relatively high.